Cas no 2167242-16-0 (Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate)
Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate is a bifunctional azetidine derivative featuring a Boc-protected amine group and a secondary azetidine ring. Its rigid, compact structure makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of constrained peptidomimetics and bioactive small molecules. The tert-butyloxycarbonyl (Boc) group enhances solubility and facilitates selective deprotection under mild acidic conditions. The compound’s sp³-rich framework contributes to improved metabolic stability and binding selectivity in drug design. Its versatility in cross-coupling and functionalization reactions makes it a useful scaffold for constructing nitrogen-containing heterocycles. Suitable for research applications in pharmaceutical development and chemical biology.
2167242-16-0 structure
Product Name:Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate
CAS No:2167242-16-0
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD33022301
CID:4741200
Update Time:2025-06-07
Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate
- 1-Boc-2-(azetidin-3-yl)azetidine
- tert-Butyl [2,3'-biazetidine]-1-carboxylate
- D96909
- Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate
-
- MDL： MFCD33022301
- Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-9(13)8-6-12-7-8/h8-9,12H,4-7H2,1-3H3
- InChI Key： NXCVTKGYLGKDEV-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC1C1CNC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 0.9
- Topological Polar Surface Area: 41.6
Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1009958-100mg |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 100mg |
$520 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1009958-250MG |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 250mg |
$830 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1009958-500MG |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 500mg |
$1390 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1009958-1G |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 1g |
$2085 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1009958-5G |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 5g |
$5440 | 2023-05-12 | |
| eNovation Chemicals LLC | Y1009958-250mg |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 250mg |
$830 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1009958-100mg |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 100mg |
$520 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1009958-500mg |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 500mg |
$1390 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1009958-1g |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 1g |
$2085 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1009958-100mg |
tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate |
2167242-16-0 | 97% | 100mg |
$520 | 2025-02-28 |
Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2167242-16-0 (Tert-butyl 2-(azetidin-3-yl)azetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
